Cas no 1131588-16-3 (3-Iodo-4-(pyrrolidin-1-yl)benzoic acid)
1131588-16-3 structure
Product Name:3-Iodo-4-(pyrrolidin-1-yl)benzoic acid
CAS No:1131588-16-3
MF:C11H12INO2
MW:317.122955322266
MDL:MFCD11110776
CID:1011076
PubChem ID:44828856
Update Time:2025-04-20
3-Iodo-4-(pyrrolidin-1-yl)benzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-Iodo-4-(pyrrolidin-1-yl)benzoic acid
- 3-iodo-4-pyrrolidin-1-ylbenzoic acid
- 1131588-16-3
- AKOS015855949
- DTXSID40660945
- 3-iodo-4-(pyrrolidin-1-yl)benzoicacid
- A802827
- DB-057917
- 3-iodo-4-pyrrolidin-1-yl-benzoic acid
-
- MDL: MFCD11110776
- Inchi: 1S/C11H12INO2/c12-9-7-8(11(14)15)3-4-10(9)13-5-1-2-6-13/h3-4,7H,1-2,5-6H2,(H,14,15)
- InChI Key: HEJDNUMEEPEOLR-UHFFFAOYSA-N
- SMILES: IC1C=C(C(=O)O)C=CC=1N1CCCC1
Computed Properties
- Exact Mass: 316.99128g/mol
- Monoisotopic Mass: 316.99128g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 241
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 40.5Ų
3-Iodo-4-(pyrrolidin-1-yl)benzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM159266-1g |
3-iodo-4-(pyrrolidin-1-yl)benzoic acid |
1131588-16-3 | 95% | 1g |
$655 | 2021-08-05 | |
| Alichem | A109008015-1g |
3-Iodo-4-(pyrrolidin-1-yl)benzoic acid |
1131588-16-3 | 95% | 1g |
$575.28 | 2023-09-04 | |
| Chemenu | CM159266-1g |
3-iodo-4-(pyrrolidin-1-yl)benzoic acid |
1131588-16-3 | 95% | 1g |
$*** | 2023-04-03 | |
| eNovation Chemicals LLC | D520214-1g |
3-Iodo-4-(pyrrolidin-1-yl)benzoic acid |
1131588-16-3 | 97% | 1g |
$1470 | 2024-05-24 | |
| Ambeed | A244623-1g |
3-Iodo-4-(pyrrolidin-1-yl)benzoic acid |
1131588-16-3 | 95+% | 1g |
$564.0 | 2024-04-26 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1668027-5g |
3-Iodo-4-(pyrrolidin-1-yl)benzoic acid |
1131588-16-3 | 98% | 5g |
¥37422.00 | 2024-08-09 | |
| eNovation Chemicals LLC | D520214-1g |
3-Iodo-4-(pyrrolidin-1-yl)benzoic acid |
1131588-16-3 | 97% | 1g |
$987 | 2025-02-27 | |
| eNovation Chemicals LLC | D520214-1g |
3-Iodo-4-(pyrrolidin-1-yl)benzoic acid |
1131588-16-3 | 97% | 1g |
$987 | 2025-02-28 |
3-Iodo-4-(pyrrolidin-1-yl)benzoic acid Related Literature
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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